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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the acid dissociation constants (pKa values)
of citric acid, a triprotic acid of significant interest in various scientific and pharmaceutical
applications. The document outlines its dissociation behavior, presents a detailed experimental
protocol for pKa determination, and includes a visual representation of the dissociation
pathway.

Citric Acid: A Triprotic Acid

Citric acid (CeHsO>) is a weak organic acid that plays a crucial role in biochemistry as an
intermediate in the citric acid cycle.[1] It is a triprotic acid, meaning it possesses three
carboxylic acid groups that can sequentially donate protons in an aqueous solution.[2][3][4]
This stepwise dissociation is characterized by three distinct equilibrium constants, known as
pKa values. These values are fundamental in understanding and predicting the molecule's
charge state, solubility, and interaction with other molecules at different pH levels, which is
critical in drug formulation, food science, and biological systems.

Dissociation Constants of Citric Acid

The dissociation of citric acid occurs in three stages, each with its own pKa value. These
values can vary slightly depending on factors such as temperature and the ionic strength of the
solution.[1] The values extrapolated to zero ionic strength at 25 °C are widely accepted.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15562762?utm_src=pdf-interest
https://www.benchchem.com/product/b15562762?utm_src=pdf-body
https://www.benchchem.com/product/b15562762?utm_src=pdf-body
https://www.benchchem.com/product/b15562762?utm_src=pdf-body
https://www.benchchem.com/product/b15562762?utm_src=pdf-body
https://en.wikipedia.org/wiki/Citric_acid
https://www.proprep.com/questions/what-are-the-pka-values-of-citric-acid
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_Organic_Chemistry_with_a_Biological_Emphasis_v2.0_(Soderberg)/07%3A_Acid-base_Reactions/7.08%3A_Polyprotic_Acids
https://chem.libretexts.org/Courses/Oregon_Institute_of_Technology/OIT_(Lund)%3A_Organic_Chemistry_with_a_Biological_Emphasis_(Soderberg)/07%3A_Acid-base_Reactions/7.07%3A_Polyprotic_Acids
https://www.benchchem.com/product/b15562762?utm_src=pdf-body
https://www.benchchem.com/product/b15562762?utm_src=pdf-body
https://en.wikipedia.org/wiki/Citric_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 1: Summary of Citric Acid pKa Values at 25°C

. L pKa Value (Zero lonic Corresponding
Dissociation Constant .
Strength) Equilibrium

pKax 3.128 H3CeHs07 =& H2CeHsO77 + H*
H2CeHs07~ & HCeHs072~ +

pKaz 4.761
H+

pKas 6.396 HCeHs072~ = CeHs07%~ + H*

Note: Other sources report similar values, such as pKai = 3.13, pKaz = 4.76, and pKas = 6.40.

In biological systems, which typically have a pH around 7, the predominant species are the
citrate and mono-hydrogen citrate ions. The buffering capacity of citric acid solutions is most
effective between approximately pH 2 and pH 8.

Experimental Protocol: Determination of pKa Values
by Potentiometric Titration

Potentiometric titration is a standard and accurate method for determining the pKa values of
weak acids like citric acid. The procedure involves titrating a solution of the acid with a strong
base and monitoring the resulting pH changes.

Objective: To determine the three pKa values of citric acid by potentiometric titration.

Materials and Equipment:

Citric acid (analytical grade)

Sodium hydroxide (NaOH), 0.1 M standardized solution

Potassium chloride (KCI) for maintaining ionic strength

Deionized water

pH meter with a glass electrode, calibrated with standard buffers (pH 4, 7, and 10)
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e Magnetic stirrer and stir bar
e Buret (50 mL, Class A)
o Beakers and volumetric flasks
Procedure:
o Preparation of the Citric Acid Solution:
o Accurately weigh a sample of citric acid.

o Dissolve the sample in a known volume of deionized water to prepare a solution of
approximately 0.1 M. For instance, dissolve about 2.1 g of citric acid monohydrate in 100
mL of water.

o Add a specific amount of KCI to maintain a constant ionic strength throughout the titration.

« Titration Setup:

[¢]

Calibrate the pH meter using standard buffer solutions.

[e]

Place a known volume (e.g., 50 mL) of the citric acid solution into a beaker with a
magnetic stir bar.

[e]

Immerse the pH electrode in the solution, ensuring the bulb is fully submerged but clear of
the stir bar.

[e]

Begin stirring at a slow, steady rate.

Fill the buret with the standardized 0.1 M NaOH solution and record the initial volume.

o

« Titration Process:
o Record the initial pH of the citric acid solution.

o Add the NaOH titrant in small increments (e.g., 0.5-1.0 mL).
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o After each addition, allow the pH reading to stabilize and record both the volume of NaOH
added and the corresponding pH.

o As the pH begins to change more rapidly, decrease the increment size of the titrant (e.g.,
to 0.1 mL or even dropwise) to accurately capture the equivalence points.

o Continue the titration well past the final equivalence point until the pH of the solution
becomes strongly basic (e.g., pH 11-12).

Data Analysis:

« Plot the Titration Curve: Create a graph of pH (y-axis) versus the volume of NaOH added (x-
axis). The curve will show three inflection points, corresponding to the three equivalence
points for the triprotic acid.

» Determine Equivalence Points: The equivalence points can be identified from the points of
maximum slope on the titration curve. This is often done by plotting the first derivative (ApH/
AV) or second derivative (A2pH/AV?) of the titration data.

o Calculate pKa Values: The pKa values are determined from the pH at the half-equivalence
points.

o pKai: The pH at the volume of NaOH that is halfway to the first equivalence point.

o pKaz: The pH at the volume of NaOH that is halfway between the first and second
equivalence points.

o pKas: The pH at the volume of NaOH that is halfway between the second and third
equivalence points.

Visualization of Citric Acid Dissociation

The following diagram illustrates the stepwise dissociation of citric acid, a logical pathway
representing the loss of its three acidic protons.

pKaz = 4.76

HsA (Citric Acid) pKay =3.13 | H2A- (Dihydrogen Citrate) HA2- (Monohydrogen Citrate) pKas = 6.40 A3~ (Citrate)
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Caption: Stepwise dissociation pathway of citric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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